N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide

• IUPAC Name: N-[2-(2,3-dimethylphenyl)-1,3-dioxoisoindol-5-yl]propanamide
• InChI: InChI=1S/C19H18N2O3/c1-4-17(22)20-13-8-9-14-15(10-13)19(24)21(18(14)23)16-7-5-6-11(2)12(16)3/h5-10H,4H2,1-3H3,(H,20,22)
• InChI Key: NRUWSFTTXUQCQG-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC2=C(C=C1)C(=O)N(C2=O)C3=CC=CC(=C3C)C
• Molecular Formula: C19H18N2O3
• Molecular Weight: 322.4 g/mol

Description

N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide is a compound that has been widely studied in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes involved in inflammation and cancer growth.
Biochemical and physiological effects:
Studies have shown that N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide can reduce inflammation and cancer growth in vitro and in vivo. It has also been shown to have herbicidal effects on certain plants. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide in lab experiments is its potential as a tool for studying inflammation and cancer growth. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide. One area of research could focus on further investigating its anti-inflammatory and anti-cancer properties and potential use in medicine. Another area of research could focus on its potential as a herbicide. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method for N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide involves the reaction of 2,3-dimethylbenzoyl chloride with 5-amino-2-(2,3-dimethylphenyl)-1,3-dioxoisoindoline in the presence of a base such as triethylamine. The resulting product is then treated with propanoic anhydride to form the final compound.

Scientific Research Applications

N-[2-(2,3-dimethylphenyl)-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl]propanamide has been studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, this compound has been shown to have anti-inflammatory and anti-cancer properties. In agriculture, it has been studied for its potential as a herbicide. In materials science, it has been investigated for its potential use in the development of organic semiconductors.